Cas no 91147-45-4 (N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-6-Quinoxalinamine)

• Product Name: N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-6-Quinoxalinamine
• CAS No: 91147-45-4
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 1121251
• PubChem ID: 185076
• Update Time: 2025-04-20

N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-6-Quinoxalinamine Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-6-Quinoxalinamine
• N-(4,5-dihydro-1H-imidazol-2-yl)-5-methylquinoxalin-6-amine
• SCHEMBL7028091
• 5-Methyl-6-(2-imidazolin-2-ylamino)quinoxaline
• SCHEMBL15195137
• PD086284
• CHEMBL49137
• N5P2I7F0E1
• 91147-45-4
• UK-15983
• BDBM50052880
• UNII-N5P2I7F0E1
• DTXSID00238427
• 6-Quinoxalinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-
• Imidazolidin-2-ylidene-(5-methyl-quinoxalin-6-yl)-amine
• L005026
• QZUXRMOPAGPTIY-UHFFFAOYSA-N
• DB-143755

• Inchi： 1S/C12H13N5/c1-8-9(17-12-15-6-7-16-12)2-3-10-11(8)14-5-4-13-10/h2-5H,6-7H2,1H3,(H2,15,16,17)
• InChI Key： QZUXRMOPAGPTIY-UHFFFAOYSA-N
• SMILES： N(C1=NCCN1)C1C=CC2C(C=1C)=NC=CN=2

Computed Properties

• Exact Mass: 227.117
• Monoisotopic Mass: 227.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 396.9°C at 760 mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.733